Cas no 1439900-24-9 (1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1439900-24-9
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5160441
• Update Time: 2025-05-25

1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid
• 1H-Imidazole-5-carboxylic acid, 1-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C11H9ClN2O2/c12-9-3-1-2-8(4-9)6-14-7-13-5-10(14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： NYANUFPUSXRSHB-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(Cl)=C2)C(C(O)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid

1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic Acid

1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid, also known by its CAS number 1439900-24-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound consists of an imidazole ring substituted with a 3-chlorobenzyl group at the 1-position and a carboxylic acid group at the 5-position, making it a unique member of the imidazole family.

The synthesis of 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid typically involves multi-step reactions, often starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to expedite the formation of the imidazole ring, reducing reaction time significantly while maintaining high product quality.

One of the most intriguing aspects of this compound is its potential biological activity. Researchers have demonstrated that 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid exhibits promising anti-inflammatory properties. A 2023 study conducted by Smith et al. revealed that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding has sparked interest in exploring its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, this compound has also shown moderate antioxidant activity. A recent study by Lee et al. (2023) reported that 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid scavenges free radicals, thereby protecting cells from oxidative stress. This dual functionality makes it a versatile candidate for various therapeutic applications, including neurodegenerative diseases and cardiovascular disorders.

The structural versatility of 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid also lends itself well to further chemical modifications. Scientists are currently exploring the substitution patterns on the imidazole ring to enhance its bioavailability and efficacy. For example, attaching different functional groups at specific positions could improve solubility or target specificity, paving the way for more effective drug delivery systems.

From a materials science perspective, this compound has shown potential as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions has been leveraged in designing new catalysts for organic transformations. A 2023 paper by Patel et al. demonstrated that incorporating this compound into metal-organic frameworks (MOFs) enhances catalytic activity in hydrogenation reactions, suggesting its utility in industrial applications.

In conclusion, 1-(3-Chlorobenzyl)-1H-imidazole-5-carboxylic acid, with its unique structure and diverse biological activities, represents a valuable asset in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both therapeutic development and materials science.